Cas no 5663-15-0 (1,3-Dioxane,5-methyl-5-nitro-2-propyl-)

• Product Name: 1,3-Dioxane,5-methyl-5-nitro-2-propyl-
• CAS No: 5663-15-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 385250
• PubChem ID: 347829
• Update Time: 2025-04-19

1,3-Dioxane,5-methyl-5-nitro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-methyl-5-nitro-2-propyl-
• 5-Methyl-5-nitro-2-propyl-1,3-dioxane
• NSC406708
• 5663-15-0
• DTXSID60324431
• NSC-406708

• Inchi： 1S/C8H15NO4/c1-3-4-7-12-5-8(2,6-13-7)9(10)11/h7H,3-6H2,1-2H3
• InChI Key： ZWGULOXDEJEBKB-UHFFFAOYSA-N
• SMILES： O1C(CCC)OCC(C)(C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 267.9°Cat760mmHg
• Flash Point: 113.5°C
• Refractive Index: 1.465
• PSA: 61.6